Cas no 131926-77-7 (Indolo[2,3-a]carbazole-5-carbonitrile,11,12-dihydro-6-methoxy-11-methyl-)

Indolo[2,3-a]carbazole-5-carbonitrile,11,12-dihydro-6-methoxy-11-methyl- structure
131926-77-7 structure
Product Name:Indolo[2,3-a]carbazole-5-carbonitrile,11,12-dihydro-6-methoxy-11-methyl-
CAS No:131926-77-7
MF:C21H15N3O
MW:325.363304376602
CID:193559
PubChem ID:131447
Update Time:2025-04-19

Indolo[2,3-a]carbazole-5-carbonitrile,11,12-dihydro-6-methoxy-11-methyl- Chemical and Physical Properties

Names and Identifiers

    • Indolo[2,3-a]carbazole-5-carbonitrile,11,12-dihydro-6-methoxy-11-methyl-
    • 5-methoxy-12-methyl-11H-indolo[2,3-a]carbazole-6-carbonitrile
    • 6-cyano-5-methoxy-12-methylindolo(2,3-a)carbazole
    • 11,12-Dihydro-6-methoxy-11-methylindolo(2,3-a)carbazole-5-carbonitrile
    • 6-methoxy-11-methyl-11,12-dihydroindolo[2,3-a]carbazole-5-carbonitrile
    • CMMC
    • Indolo(2,3-a)carbazole-5-carbonitrile, 11,12-dihydro-6-methoxy-11-methyl-
    • 6-Cyano-5-methoxy-12-methylindolo[2,3-a]carbazole
    • 131926-77-7
    • DTXSID20157267
    • 5-cyano-6-methoxy-11-methylindolo[2,3-a]carbazole
    • Anabaenopeptin KVJ841
    • CHEMBL596317
    • Inchi: 1S/C21H15N3O/c1-24-16-10-6-4-8-13(16)18-20(24)19-17(14(11-22)21(18)25-2)12-7-3-5-9-15(12)23-19/h3-10,23H,1-2H3
    • InChI Key: RZBCCAZHJQZKLL-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C#N)=C2C3C=CC=CC=3NC2=C2C=1C1C=CC=CC=1N2C

Computed Properties

  • Exact Mass: 325.12165
  • Monoisotopic Mass: 325.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 571
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 53.7Ų

Experimental Properties

  • PSA: 53.74
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